![molecular formula C15H17F3N6O B5619662 2-(ethylamino)-N-{2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl}-5-pyrimidinecarboxamide](/img/structure/B5619662.png)
2-(ethylamino)-N-{2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl}-5-pyrimidinecarboxamide
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Overview
Description
Synthesis Analysis The synthesis of related compounds involves various strategies to introduce specific functional groups, providing insights into potential synthesis routes for 2-(ethylamino)-N-{2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl}-5-pyrimidinecarboxamide. For instance, ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate analogs were synthesized as inhibitors of AP-1 and NF-kappaB mediated transcriptional activation, highlighting a method for constructing pyrimidine derivatives with specific substituents (Palanki et al., 2002).
Molecular Structure Analysis Molecular structure analysis often involves X-ray crystallography and quantum-chemical calculations to understand the geometry, electronic structure, and intermolecular interactions of compounds. For example, the structure of 2-diethylamino-6-methyl-5-n-propyl-4(3H)-pyrimidinone was studied, providing a framework for analyzing related compounds like this compound (Craciun et al., 1999).
Chemical Reactions and Properties Chemical reactions involving pyrimidine derivatives can include nucleophilic substitutions, cyclizations, and condensations, affecting their functional properties. For instance, reactions of ethyl 4-chloro-5-pyrimidinecarboxylates with 2-aminopyridine to synthesize pyrido[1,2-a]pyrimido[5,4-e]pyrimidin-5-ones and their rearrangements provide insights into the chemical reactivity of such compounds (Kim, 1985).
Physical Properties Analysis The physical properties of a compound, such as solubility, melting point, and crystal structure, are crucial for its characterization and application. Studies on related compounds, such as the synthesis and structural insights of novel 2-diethylamino-6-methyl-4(3H)-pyrimidinones, contribute to understanding the physical properties of this compound (Craciun et al., 1998).
Chemical Properties Analysis Analyzing the chemical properties involves studying the reactivity, stability, and interaction with other molecules. The synthesis and biological evaluation of ethyl or methyl 2,4-disubstituted 5-pyrimidinecarboxylates highlight the chemical properties and potential bioactivity of pyrimidine derivatives (Sansebastiano et al., 1993).
properties
IUPAC Name |
2-(ethylamino)-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N6O/c1-3-19-14-21-7-10(8-22-14)13(25)20-5-4-12-23-9(2)6-11(24-12)15(16,17)18/h6-8H,3-5H2,1-2H3,(H,20,25)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAGZLZUTBMBAEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)C(=O)NCCC2=NC(=CC(=N2)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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